Cas no 2028696-44-6 (1-(3,3-difluoro-2,2-dimethylbutyl)-4-methyl-1H-pyrazol-3-amine)

• Product Name: 1-(3,3-difluoro-2,2-dimethylbutyl)-4-methyl-1H-pyrazol-3-amine
• CAS No: 2028696-44-6
• MF: C₁₀H₁₇F₂N₃
• MW: 217.258888959885
• CID: 6137693
• PubChem ID: 165957194
• Update Time: 2025-10-30

1-(3,3-difluoro-2,2-dimethylbutyl)-4-methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3,3-difluoro-2,2-dimethylbutyl)-4-methyl-1H-pyrazol-3-amine
• EN300-1111894
• 2028696-44-6

• Inchi： 1S/C10H17F2N3/c1-7-5-15(14-8(7)13)6-9(2,3)10(4,11)12/h5H,6H2,1-4H3,(H2,13,14)
• InChI Key： QIHXWFGBYIQHFH-UHFFFAOYSA-N
• SMILES： FC(C)(C(C)(C)CN1C=C(C)C(N)=N1)F

Computed Properties

• Exact Mass: 217.13905388g/mol
• Monoisotopic Mass: 217.13905388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(3,3-difluoro-2,2-dimethylbutyl)-4-methyl-1H-pyrazol-3-amine

1-(3,3-Difluoro-2,2-dimethylbutyl)-4-methyl-1H-pyrazol-3-amine (CAS No. 2028696-44-6): A Comprehensive Overview

1-(3,3-Difluoro-2,2-dimethylbutyl)-4-methyl-1H-pyrazol-3-amine (CAS No. 2028696-44-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, anticonvulsant, and antitumor properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of this compound.

Chemical Structure and Synthesis

The chemical structure of 1-(3,3-difluoro-2,2-dimethylbutyl)-4-methyl-1H-pyrazol-3-amine is characterized by a pyrazole ring substituted with a methyl group at the 4-position and an amino group at the 3-position. The most distinctive feature of this compound is the presence of a 3,3-difluoro-2,2-dimethylbutyl group attached to the 1-position of the pyrazole ring. This substitution pattern imparts unique physical and chemical properties to the molecule.

The synthesis of 1-(3,3-difluoro-2,2-dimethylbutyl)-4-methyl-1H-pyrazol-3-amine typically involves several steps. One common approach is to start with the preparation of the 3,3-difluoro-2,2-dimethylbutyl moiety through a series of fluorination and alkylation reactions. The resulting intermediate is then coupled with a suitable pyrazole derivative using standard coupling reactions such as Suzuki or Sonogashira coupling. The final step involves the introduction of the amino group through amination reactions.

Biological Activities

1-(3,3-Difluoro-2,2-dimethylbutyl)-4-methyl-1H-pyrazol-3-amine has been extensively studied for its biological activities. Recent research has shown that this compound exhibits potent anti-inflammatory properties. In vitro studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 1-(3,3-difluoro-2,2-dimethylbutyl)-4-methyl-1H-pyrazol-3-amine has also shown potential as an anticonvulsant agent. Preclinical studies in animal models have indicated that it can significantly reduce seizure activity in various seizure models without causing significant side effects. This property could be particularly valuable in the development of new anticonvulsant drugs with improved safety profiles.

Potential Therapeutic Applications

The unique combination of anti-inflammatory and anticonvulsant properties makes 1-(3,3-difluoro-2,2-dimethylbutyl)-4-methyl-1H-pyrazol-3-amine a versatile compound with a wide range of potential therapeutic applications. One area of particular interest is its use in the treatment of neuroinflammatory disorders such as multiple sclerosis (MS) and Alzheimer's disease (AD). In these conditions, chronic inflammation plays a critical role in disease progression, and compounds that can effectively reduce inflammation may offer significant therapeutic benefits.

Beyond neuroinflammatory disorders, there is growing interest in exploring the potential use of 1-(3,3-difluoro-2,2-dimethylbutyl)-4-methyl-1H-pyrazol-3-amine in cancer therapy. Preliminary studies have suggested that this compound may have antitumor activity by modulating key signaling pathways involved in cancer cell proliferation and survival. Further research is needed to fully elucidate its mechanisms of action and evaluate its efficacy in preclinical models.

Clinical Development and Future Prospects

The clinical development of 1-(3,3-difluoro-2,2-dimethylbutyl)-4-methyl-1H-pyrazol-3-amine is currently in its early stages. Preclinical studies have provided promising results, but more extensive clinical trials are necessary to validate its safety and efficacy in human subjects. Several pharmaceutical companies are actively involved in advancing this compound through various stages of drug development.

In conclusion, 1-(3,3-difluoro-2,2-dimethylbutyl)-4-methyl-1H-pyrazol-3-amine (CAS No. 2028696-44-6) represents a promising new molecule with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological profile make it an attractive candidate for further research and development in the field of medicinal chemistry.